Cas no 1344330-78-4 (2-2-(pyrrolidin-1-yl)phenylethan-1-amine)

2-2-(Pyrrolidin-1-yl)phenylethan-1-amine is a chiral amine derivative featuring a pyrrolidine substituent on a phenyl ring, offering versatility as a building block in organic synthesis and pharmaceutical applications. Its structural motif is valuable for designing bioactive compounds, particularly in central nervous system (CNS) drug development, due to the pyrrolidine moiety's potential for receptor interaction. The compound's amine functionality allows for further derivatization, enabling the creation of diverse analogs. Its rigid yet flexible scaffold may enhance binding affinity and selectivity in target molecules. Suitable for use in asymmetric synthesis, this intermediate is often employed in the preparation of ligands, catalysts, and pharmacologically active agents, underscoring its utility in medicinal chemistry research.

2-2-(pyrrolidin-1-yl)phenylethan-1-amine structure

1344330-78-4 structure

Product Name:2-2-(pyrrolidin-1-yl)phenylethan-1-amine

CAS No:1344330-78-4

MF:C₁₂H₁₈N₂

MW:190.284722805023

CID:6156736

PubChem ID:63783876

Update Time:2025-10-29

2-2-(pyrrolidin-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-2-(pyrrolidin-1-yl)phenylethan-1-amine
- 2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine
- CS-0286488
- 1344330-78-4
- AKOS013095401
- EN300-1830814
- 2-(2-(Pyrrolidin-1-yl)phenyl)ethan-1-amine
- Inchi： 1S/C12H18N2/c13-8-7-11-5-1-2-6-12(11)14-9-3-4-10-14/h1-2,5-6H,3-4,7-10,13H2
- InChI Key： IGRDWQNKTMACIY-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2CCN)CCCC1

Computed Properties

Exact Mass: 190.146998583g/mol
Monoisotopic Mass: 190.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 29.3Å²

2-2-(pyrrolidin-1-yl)phenylethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1830814-1g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	1g	$557.0	2023-09-19
Enamine	EN300-1830814-5g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	5g	$1614.0	2023-09-19
Enamine	EN300-1830814-10g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	10g	$2393.0	2023-09-19
Enamine	EN300-1830814-0.05g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	0.05g	$468.0	2023-09-19
Enamine	EN300-1830814-0.1g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	0.1g	$490.0	2023-09-19
Enamine	EN300-1830814-0.25g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	0.25g	$513.0	2023-09-19
Enamine	EN300-1830814-0.5g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	0.5g	$535.0	2023-09-19
Enamine	EN300-1830814-1.0g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	1g	$914.0	2023-05-27
Enamine	EN300-1830814-2.5g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	2.5g	$1089.0	2023-09-19
Enamine	EN300-1830814-5.0g	2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine	1344330-78-4	5g	$2650.0	2023-05-27

2-2-(pyrrolidin-1-yl)phenylethan-1-amine Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-2-(pyrrolidin-1-yl)phenylethan-1-amine

Comprehensive Overview of 2-2-(pyrrolidin-1-yl)phenylethan-1-amine (CAS No. 1344330-78-4): Properties, Applications, and Research Insights

The compound 2-2-(pyrrolidin-1-yl)phenylethan-1-amine (CAS No. 1344330-78-4) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Characterized by its pyrrolidine and phenylethanamine moieties, this compound exhibits versatile chemical properties, making it a subject of interest for drug discovery and material science applications. Its molecular framework combines aromaticity with aliphatic flexibility, enabling interactions with various biological targets.

In recent years, the demand for novel amine derivatives like 2-2-(pyrrolidin-1-yl)phenylethan-1-amine has surged due to their potential in modulating neurotransmitter systems. Researchers are particularly intrigued by its structural similarity to known bioactive compounds, which may influence dopamine and serotonin receptors. This aligns with current trends in neuroscience, where small-molecule modulators are explored for cognitive health and mood regulation. The compound's CAS No. 1344330-78-4 is frequently searched in academic databases, reflecting its relevance in preclinical studies.

Synthetic routes to 2-2-(pyrrolidin-1-yl)phenylethan-1-amine often involve reductive amination or palladium-catalyzed coupling, methods widely discussed in organic chemistry forums. Optimizing its yield and purity remains a focus, as evidenced by peer-reviewed publications citing 1344330-78-4. Additionally, its solubility and stability under physiological conditions are critical parameters for biomedical applications, a topic frequently queried in AI-driven literature searches.

From a commercial perspective, suppliers of 2-2-(pyrrolidin-1-yl)phenylethan-1-amine highlight its role as a building block for high-value intermediates. The compound's scalable synthesis and derivatization potential cater to industries ranging from agrochemicals to bioconjugation. Notably, its pyrrolidine ring enhances metabolic resistance, a feature leveraged in prodrug design—a trending topic in medicinal chemistry.

Environmental and safety profiles of CAS No. 1344330-78-4 are also under scrutiny, with green chemistry enthusiasts advocating for solvent-free synthesis. Regulatory compliance and analytical characterization (e.g., HPLC, NMR) dominate technical discussions, addressing concerns about impurity control—a common query among quality assurance professionals.

In summary, 2-2-(pyrrolidin-1-yl)phenylethan-1-amine exemplifies the intersection of structural innovation and applied research. Its multidisciplinary relevance ensures continued exploration, whether in neuroscience, catalysis, or material engineering. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation therapeutic agents and functional materials.